Urea ammonium nitrate

• CAS No.: 15978-77-5
• Molecular Formula: CH6N4O4
• Molecular Weight: 138.08 g/mol
• IUPAC Name: hydrazinecarbonylazanium;nitrate
• InChI: InChI=1S/CH5N3O.NO3/c2-1(5)4-3;2-1(3)4/h3H2,(H3,2,4,5);/q;-1/p+1
• InChI Key: YXJNOPVNWPBDJG-UHFFFAOYSA-O
• Canonical SMILES: C(=O)([NH3+])NN.[N+](=O)([O-])[O-]
• boiling_point: 107 °C
• density: Relative density (water = 1): 1.3
• physical_description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• solubility: Solubility in water: miscible

Description

Urea ammonium nitrate is a solution composed of urea and ammonium nitrate dissolved in water. It is widely used as a nitrogen fertilizer in agriculture due to its high nitrogen content and ease of application. The combination of urea and ammonium nitrate provides a balanced supply of nitrogen in both quick-release and slow-release forms, making it an efficient source of nitrogen for plants .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of urea ammonium nitrate involves the synthesis of ammonium nitrate and the dissolution of urea in water. The process typically includes the following steps:

Synthesis of Ammonium Nitrate: Liquid ammonia is gasified and reacts with nitric acid in a neutralizer to produce ammonium nitrate.

Preparation of Urea Solution: Urea is dissolved in water to form a urea solution.

Production of this compound Solution: The ammonium nitrate solution is mixed with the urea solution in a second neutralizer to produce the this compound solution.

Cooling and Storage: The resultant solution is cooled, discharged, and stored.

Industrial Production Methods: In industrial settings, the production of this compound is carried out in large-scale facilities. The process involves continuous mixing of heated solutions of urea and ammonium nitrate to form a clear liquid fertilizer. The nitrogen content in the final product can be adjusted by varying the proportions of urea and ammonium nitrate .

Chemical Reactions Analysis

Types of Reactions: Urea ammonium nitrate undergoes several chemical reactions, including:

Hydrolysis: Urea in the solution hydrolyzes to form ammonium and carbon dioxide in the presence of soil enzymes.

Nitrification: Ammonium ions are oxidized by soil bacteria to form nitrate ions.

Volatilization: Ammonium ions can volatilize as ammonia gas under certain conditions.

Common Reagents and Conditions:

Hydrolysis: Requires water and soil enzymes (urease).

Nitrification: Requires oxygen and nitrifying bacteria.

Volatilization: Occurs under alkaline soil conditions and high temperatures.

Major Products Formed:

Hydrolysis: Ammonium and carbon dioxide.

Nitrification: Nitrate ions.

Volatilization: Ammonia gas.

Scientific Research Applications

Urea ammonium nitrate has a wide range of applications in scientific research:

Agriculture: Used as a nitrogen fertilizer to enhance crop yield and improve nitrogen use efficiency.

Environmental Studies: Studied for its impact on nitrogen emissions and soil health.

Biology: Used in experiments to study nitrogen metabolism in plants.

Chemistry: Utilized in research on nitrogen cycling and soil chemistry.

Mechanism of Action

The mechanism of action of urea ammonium nitrate involves the following steps:

Urea Hydrolysis: Urea is hydrolyzed by soil enzymes to form ammonium and carbon dioxide.

Nitrification: Ammonium is oxidized by soil bacteria to form nitrate, which is readily taken up by plants.

Nitrogen Uptake: Plants absorb nitrate and ammonium ions through their roots, which are then used for protein synthesis and other metabolic processes.

Comparison with Similar Compounds

Ammonium Nitrate: A highly soluble nitrogen fertilizer with a chemical formula of NH₄NO₃.

Urea: An organic compound with a chemical formula of CO(NH₂)₂, providing a high concentration of nitrogen.

Calcium Ammonium Nitrate: A compound that combines ammonium nitrate with calcium carbonate, used as a fertilizer.

Uniqueness of Urea Ammonium Nitrate: this compound is unique due to its balanced supply of nitrogen in both quick-release and slow-release forms. This makes it highly efficient in providing a continuous supply of nitrogen to plants throughout the growing season . Additionally, its liquid form allows for easy application and mixing with other nutrients and chemicals .